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Compound of Interest

2-Amino-5-bromothiazole
Compound Name:

hydrobromide

cat. No.: B1273002

An In-depth Technical Guide to the Material Safety Data Sheet of 2-Amino-5-bromothiazole
Hydrobromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for 2-
Amino-5-bromothiazole hydrobromide (CAS No: 61296-22-8), a key biochemical reagent in
life science research.[1] The information is compiled from various safety data sheets to ensure
a thorough understanding of its properties and associated hazards, catering to professionals in
research and drug development.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Amino-5-bromothiazole
hydrobromide is presented below. This data is essential for its proper handling and use in
experimental settings.
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Property

Value

Molecular Formula

C3H3BrN2S.HBr[2][3]

Molecular Weight 259.95 g/mol [1][3][4][5]I6][7]1[8]
Light yellow to pale brown solid crystalline
Appearance
powder[2][3][7]
Melting Point 165 °C (decomposes)[1][4]1[5]1[6]1[9]
Boiling Point 192.5°C at 760 mmHg[1]
Flash Point 70.2°C[1]
N No specific data available, but noted to be
Solubility ]
soluble in polar solvents.
Odor Odorless[10]
Hygroscopicity Hygroscopic[2]

Toxicological Information and Hazard Classification

While extensive toxicological studies on 2-Amino-5-bromothiazole hydrobromide have not

been fully investigated, existing data allows for its classification according to the Globally

Harmonized System (GHS).[10] The compound is categorized as harmful if swallowed and is a

serious eye irritant.
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Hazard L.
. Category GHS Code Description
Classification
o Harmful if
Acute Toxicity, Oral Category 4 H302

swallowed[4][5]

Causes serious eye

Serious Eye Irritation Category 2 H319 S
irritation[2][4][5]
Skin Causes skin
] o Category 2 H315 o
Corrosion/Irritation irritation[2][5]

Specific target organ ]
o _ May cause respiratory
toxicity (single Category 3 H335 T
irritation[5]
exposure)

Experimental Protocols

Detailed experimental protocols for 2-Amino-5-bromothiazole hydrobromide are not publicly
available. However, based on the GHS classifications, the following standard toxicological
assays are typically employed to determine such endpoints for thiazole derivatives.

Acute Oral Toxicity (LD50): The "Up-and-Down" procedure or the "Fixed-Dose" method (OECD
Guidelines 425 and 420, respectively) are common for assessing acute oral toxicity. In these
studies, the substance is administered to a group of fasted animals (usually rats) by oral
gavage. The animals are observed for a set period (typically 14 days) for signs of toxicity and
mortality. The LD50 (the dose lethal to 50% of the test population) is then calculated.

Eye Irritation/Corrosion: The Bovine Corneal Opacity and Permeability (BCOP) test or the
Reconstructed human Cornea-like Epithelium (RhCE) test (OECD Guidelines 437 and 492) are
in vitro methods used to assess eye irritation potential. These assays measure the damage
caused by the test substance to a bovine cornea or a reconstructed human corneal epithelium,
respectively. Parameters like opacity and permeability changes are used to classify the
substance's irritation potential.

Skin Irritation/Corrosion: The In Vitro Skin Irritation: Reconstructed Human Epidermis Test
Method (OECD Guideline 439) is a widely accepted method. This test involves applying the
chemical to a reconstructed human epidermis model and measuring the subsequent cell
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viability, typically using an MTT assay. A reduction in cell viability below a certain threshold
indicates that the substance is an irritant.

Safe Handling and Emergency Procedures

The following diagram outlines the logical workflow for the safe handling and emergency
response for 2-Amino-5-bromothiazole hydrobromide. Adherence to these procedures is
critical for minimizing risk in a laboratory setting.
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Safe Handling and ‘Workflow for 5 ;

Start: Handling the Compound

First Step

fin Case of Spill Accidental Exposure

Emergency Procedures

Safe Handling Procechrs

Spill Response:
1. Evacuate area
2. Wear appropriate PPE.
3. Sweep up spilled solid and place in a suitable container for disposal
4. Avoid generating dust.

Wear Personal Protective Equipment (PPE)
- Salety glasses with side-shields
- Chemical-resistant gloves
- Lab coat

T
Eye Contact Skin Contact Inhalation: Ingeston:
Use in awell-ventiated area 1. Immediately flush with plenty of water for at least 15 minutes. 1. Wash off immediately with plenty of soap and water. 1. Move person to fresh air. 1. Do NOT induce vomiting
or under a chemical fume hood 2. Remove contact lenses, if present and easy to do, 2. Remove contaminated clothing 2. 1f not breathing, give artficial respiration. 2. Rinse mouth with water.
3. Seek medical attention. 3. Seek medical attention if iriation persists, 3. Seek medical attention if symptoms occur. 3. Seek immediate medical attention.

Avoid contact with skin, eyes, and clothing
Avoid breathing du:

Store in a tightly closed container
inadry, cool, and well-ventilated place.
rotect from moisture.

Click to download full resolution via product page

Caption: Workflow for safe handling, storage, and emergency response.

Fire-Fighting Measures
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In the event of a fire, use water spray, carbon dioxide (COZ2), dry chemical, or appropriate foam
as suitable extinguishing media. Firefighters should wear self-contained breathing apparatus
and full protective gear. Thermal decomposition can release irritating gases and vapors,
including carbon monoxide, carbon dioxide, nitrogen oxides, sulfur oxides, and hydrogen
bromide.

Disposal Considerations

Disposal of this substance and its containers must be in accordance with local, regional, and
national regulations. It is the responsibility of the waste generator to properly classify the waste.
Do not empty into drains.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-Amino-5-bromothiazole hydrobromide material safety
data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273002#2-amino-5-bromothiazole-hydrobromide-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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